Cas no 2229419-53-6 ({1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine)

• Product Name: {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine
• CAS No: 2229419-53-6
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 5762393
• PubChem ID: 165672360
• Update Time: 2025-05-30

{1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[4-(propan-2-yl)cyclohexyl]cyclopentyl}methanamine
• EN300-1748411
• 2229419-53-6
• {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine

• Inchi： 1S/C15H29N/c1-12(2)13-5-7-14(8-6-13)15(11-16)9-3-4-10-15/h12-14H,3-11,16H2,1-2H3
• InChI Key： YLCRBRCICJGKLM-UHFFFAOYSA-N
• SMILES： NCC1(CCCC1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 223.229999929g/mol
• Monoisotopic Mass: 223.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26Ų

Additional information on {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine

Professional Introduction to Compound with CAS No. 2229419-53-6 and Product Name: {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine

The compound identified by the CAS number 2229419-53-6 and the product name {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure, comprising a cyclohexyl and cyclopentyl moiety linked through a methanamine bridge, suggests a high degree of configurational complexity that may contribute to its distinct pharmacological properties.

In recent years, the exploration of novel scaffolds in medicinal chemistry has led to the discovery of several compounds with promising biological activities. The structural motif present in {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine aligns well with the growing trend of designing molecules that can interact with biological targets in innovative ways. Specifically, the presence of both cyclohexyl and cyclopentyl rings provides a rigid yet flexible backbone that could facilitate binding to specific enzymes or receptors. This dual-ring system has been observed to enhance binding affinity and selectivity, making it a valuable scaffold for drug development.

Current research in the field of bioorganic chemistry has highlighted the importance of understanding the three-dimensional interactions between small molecules and their biological targets. The {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine structure, with its intricate stereochemistry, presents an excellent opportunity for such studies. Computational modeling and molecular dynamics simulations have been instrumental in predicting how this compound might interact with proteins or nucleic acids. These studies often reveal insights into binding modes, affinity, and potential side effects, which are critical for optimizing drug candidates.

One of the most compelling aspects of this compound is its potential role in modulating key biochemical pathways. For instance, research has indicated that analogs with similar structural features may exhibit inhibitory effects on certain enzymes involved in inflammation or cancer progression. The {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine scaffold could serve as a foundation for further derivatization to enhance potency or selectivity against specific therapeutic targets. Such modifications are often guided by high-throughput screening assays that identify lead compounds capable of disrupting disease-related pathways.

The synthesis of {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine represents a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled the efficient construction of complex molecular frameworks, often with high enantioselectivity. The use of transition metal-catalyzed reactions, such as cross-coupling and hydrogenation processes, has streamlined the synthesis of multi-ringed systems like this one. These techniques not only improve yield but also allow for greater control over stereochemistry, which is crucial for achieving desired pharmacological outcomes.

In addition to its synthetic significance, 2229419-53-6 has been studied for its potential environmental impact and biodegradability. Understanding how such compounds behave in natural systems is essential for assessing their long-term viability as pharmaceuticals or agrochemicals. Preliminary studies suggest that derivatives of this class may exhibit moderate solubility in water but rapid degradation under certain conditions, indicating a favorable balance between bioactivity and environmental safety.

The future direction of research on {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine and related compounds is likely to focus on expanding their therapeutic applications. By leveraging structure-based drug design principles, scientists aim to develop novel therapeutics that address unmet medical needs. Collaborative efforts between academia and industry are expected to accelerate these endeavors, leading to more effective treatments for a range of diseases.

Overall, the compound identified by CAS number 2229419-53-6 and named {1-4-(propan-2-yl)cyclohexylcyclopentyl}methanamine exemplifies the intersection of innovative chemistry and medicine. Its unique structural features offer opportunities for developing new drugs with improved efficacy and selectivity. As research progresses, this compound will undoubtedly play a significant role in advancing our understanding of molecular interactions and therapeutic interventions.